4-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-isopropoxy-2-methylpyrimidine

• IUPAC Name: 4-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• InChI: InChI=1S/C20H28N4O5S/c1-14(2)29-20-13-19(21-15(3)22-20)23-8-10-24(11-9-23)30(25,26)18-12-16(27-4)6-7-17(18)28-5/h6-7,12-14H,8-11H2,1-5H3
• InChI Key: BTRYXHMFDZXRRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H28N4O5S
• Molecular Weight: 436.5 g/mol

Description

4-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-isopropoxy-2-methylpyrimidine is a useful research compound. Its molecular formula is C20H28N4O5S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Highly Potent Fluorescence-Tagged Ligands

Researchers developed fluorescent-tagged ligands based on piperidine derivatives for the histamine H3 receptor, highlighting the compound's potential as a tool for understanding the binding site on the receptor. These compounds display high affinities, suggesting their use in receptor localization and function studies (Amon et al., 2007).

Antimicrobial Activity

A study on the condensation of sulfamerazine drug with piperonal yielded a Schiff base derivative with potent antibacterial and antifungal activities. This compound's molecular modeling studies show hydrogen bindings and hydrophobic interactions, indicating its potential in antimicrobial drug development (Othman et al., 2019).

Metabolic Pathway Identification

The in vitro oxidative metabolism of a novel antidepressant, Lu AA21004, involving piperazine, was investigated, identifying the enzymes responsible for its metabolism. This research provides insights into the drug's metabolic pathways, crucial for drug development and safety assessments (Hvenegaard et al., 2012).

Estrogen Receptor Binding Affinity

Pyrimidine-piperazine-chromene and -quinoline conjugates were synthesized and evaluated for their cytotoxic activities against cancer cell lines. Molecular docking studies indicated these compounds' good binding affinity, suggesting their potential as cancer therapeutics (Parveen et al., 2017).

Inhibitory Activity of Sulfamates

Sulfamates incorporating piperazinyl-ureido moieties were synthesized as inhibitors for carbonic anhydrase enzymes. These compounds demonstrated significant inhibitory activity, particularly against tumor-associated enzymes, indicating their potential in cancer treatment (Congiu et al., 2015).